Cas no 41964-00-5 (2(1H)-pyrimidinone, 5-(4-fluorophenoxy)-)

• Product Name: 2(1H)-pyrimidinone, 5-(4-fluorophenoxy)-
• CAS No: 41964-00-5
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 5694328
• PubChem ID: 12661833
• Update Time: 2023-10-14

2(1H)-pyrimidinone, 5-(4-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• CHEMBL8487
• 41964-00-5
• TQP1497
• 5-(4-fluorophenoxy)pyrimidin-2-ol
• 2(1H)-Pyrimidinone, 5-(4-fluorophenoxy)-
• 2(1H)-Pyrimidinone,5-(4-fluorophenoxy)-
• EN300-1599857
• 2(1H)-pyrimidinone, 5-(4-fluorophenoxy)-

• Inchi： 1S/C10H7FN2O2/c11-7-1-3-8(4-2-7)15-9-5-12-10(14)13-6-9/h1-6H,(H,12,13,14)
• InChI Key： WNCFGOFWIZVPPD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Melting Point: 220-221 °C
• pka: 9.34±0.10(Predicted)